Cas no 1011266-01-5 (3-(2-ethynylphenyl)propanal)

• Product Name: 3-(2-ethynylphenyl)propanal
• CAS No: 1011266-01-5
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 6271324
• PubChem ID: 119081838
• Update Time: 2025-06-13

3-(2-ethynylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)propanal
• 1011266-01-5
• EN300-1848733

• Inchi： 1S/C11H10O/c1-2-10-6-3-4-7-11(10)8-5-9-12/h1,3-4,6-7,9H,5,8H2
• InChI Key： VGEXPKLKVPPOLI-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(2-ethynylphenyl)propanal

Professional Introduction to 3-(2-ethynylphenyl)propanal (CAS No. 1011266-01-5)

3-(2-ethynylphenyl)propanal, with the chemical identifier CAS No. 1011266-01-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif that combines an aromatic ring with an ethynyl group and a propanal moiety, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 3-(2-ethynylphenyl)propanal consists of a phenyl ring substituted with a terminal alkyne group at the 2-position, connected to a propanal chain. This configuration imparts distinct electronic and steric properties, which are exploited in various chemical transformations. The presence of the ethynyl group, in particular, makes the compound highly reactive in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings, facilitating the construction of more complex molecular architectures.

In recent years, there has been growing interest in the applications of 3-(2-ethynylphenyl)propanal in pharmaceutical development. Its structural features suggest potential utility as a building block for drug candidates targeting neurological disorders, inflammatory diseases, and cancer. For instance, studies have explored its role in synthesizing novel heterocyclic compounds that exhibit inhibitory activity against specific enzymes involved in disease pathways.

One of the most compelling aspects of 3-(2-ethynylphenyl)propanal is its ability to serve as a precursor for the preparation of functionalized biomolecules. Researchers have leveraged its reactive sites to introduce various substituents, enabling the creation of libraries of compounds for high-throughput screening. This approach has been particularly valuable in identifying lead compounds for further optimization.

The synthesis of 3-(2-ethynylphenyl)propanal typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies, including palladium-catalyzed reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(2-ethynylphenyl)propanal's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a rational basis for designing more effective pharmaceutical agents. Such computational approaches are increasingly integral to drug discovery pipelines, complementing experimental efforts.

The versatility of CAS No. 1011266-01-5 extends beyond pharmaceuticals into materials science. Its unique structural features make it a candidate for developing advanced materials with tailored electronic properties. For example, researchers have investigated its use in creating conductive polymers and organic semiconductors, where its aromatic and alkyne moieties contribute to enhanced performance characteristics.

In conclusion, 3-(2-ethynylphenyl)propanal (CAS No. 1011266-01-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its role as a synthetic intermediate and potential therapeutic agent underscores its importance in ongoing research efforts. As new methodologies and computational tools continue to emerge, the possibilities for utilizing this compound will undoubtedly expand, further solidifying its place as a cornerstone in modern chemistry and biology.